Cas no 14215-79-3 (a-D-Glucopyranose, 2-deoxy-2-[(1-oxopropyl)amino]-)

• Product Name: a-D-Glucopyranose, 2-deoxy-2-[(1-oxopropyl)amino]-
• CAS No: 14215-79-3
• MF: C₉H₁₇NO₆
• MW: 235.23438334465
• CID: 236605
• PubChem ID: 166993
• Update Time: 2024-03-01

a-D-Glucopyranose, 2-deoxy-2-[(1-oxopropyl)amino]- Chemical and Physical Properties

Names and Identifiers

• a-D-Glucopyranose, 2-deoxy-2-[(1-oxopropyl)amino]-
• (4aR,7S,7aR,12bS)-3,3-dimethyl-2,4,4a,7,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-3-ium-7,9-diol,iodide
• α-D-Glucopyranose, 2-deoxy-2-[(1-oxopropyl)amino]-

• Inchi： 1S/C9H17NO6/c1-2-5(12)10-6-8(14)7(13)4(3-11)16-9(6)15/h4,6-9,11,13-15H,2-3H2,1H3,(H,10,12)/t4-,6-,7-,8-,9+/m1/s1
• InChI Key： RTEOJYOKWPEKKN-BTZCVUIRSA-N
• SMILES： N([C@H]1[C@H](O[C@H](CO)[C@@H](O)[C@@H]1O)O)C(=O)CC

Computed Properties

• Exact Mass: 235.10561
• Monoisotopic Mass: 235.105587
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.2
• Topological Polar Surface Area: 119

Experimental Properties

• Density: 1.44
• Boiling Point: 585.3°Cat760mmHg
• Flash Point: 307.8°C
• Refractive Index: 1.565
• PSA: 119.25
• LogP: -2.29660
• pka: 12.08±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides